Cas no 1807227-72-0 (Methyl 2,6-Bis(trifluoromethyl)phenylacetate)

• Product Name: Methyl 2,6-Bis(trifluoromethyl)phenylacetate
• CAS No: 1807227-72-0
• MF: C₁₁H₈F₆O₂
• MW: 286.170444488525
• CID: 4708185
• Update Time: 2023-08-15

Methyl 2,6-Bis(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,6-Bis(trifluoromethyl)phenylacetate

• Inchi： 1S/C11H8F6O2/c1-19-9(18)5-6-7(10(12,13)14)3-2-4-8(6)11(15,16)17/h2-4H,5H2,1H3
• InChI Key： SSUFCPZHXFYJGR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(F)(F)F)C=1CC(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 300
• Topological Polar Surface Area: 26.3